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For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of modern medicinal chemistry is continually evolving, with a persistent demand
for novel molecular scaffolds that offer unique properties for therapeutic and diagnostic
applications. Among these, halogenated organic molecules, and specifically iodinated
benzamides, have garnered significant attention. The introduction of an iodine atom into a
benzamide framework can profoundly influence its physicochemical and biological properties,
opening avenues for the development of targeted radioligands, enzyme inhibitors, and other
valuable research tools.[1] This guide provides a comprehensive technical overview of a
specific, yet under-explored, member of this class: 3-hydroxy-4-iodo-N-propylbenzamide.
While detailed studies on this particular molecule are nascent, this document, grounded in
established chemical principles and data from closely related analogues, aims to serve as a
foundational resource for researchers interested in its synthesis, characterization, and potential
applications.
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Compound Identification and Physicochemical
Properties

CAS Number: 1700267-13-5

Chemical Structure:

compound

Click to download full resolution via product page

Caption: 2D structure of 3-hydroxy-4-iodo-N-propylbenzamide.

Property Predicted Value Source
Molecular Formula C10H12INO2 PubChem
Molecular Weight 305.11 g/mol PubChem
XLogP3 2.9 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 3 PubChem

Proposed Synthesis Pathway

A direct, published synthesis for 3-hydroxy-4-iodo-N-propylbenzamide is not readily available
in the current literature. However, a logical and efficient two-step synthetic route can be
proposed based on the synthesis of its key precursor, 3-hydroxy-4-iodobenzoic acid, followed
by a standard amide coupling reaction.
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Step 2: Amide Coupling

Propylamine, Coupling Agent
3-Hydroxy-4-iodobenzoic Acid (e.g., HATU, DCC)
Base, Anhydrous Solvent
Step 1: Iodination

. . Nal, NaOCl " " n
G-Hydroxybenzmc AcuD—» Methanol, 0°C to RT 4>G-Hydroxy-4-|odobenzom AcuD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8015856/docs#an-in-depth-technical-guide-to-3-
hydroxy-4-iodo-n-propylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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